Cas no 2228740-88-1 (5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228740-88-1
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 6448579
• PubChem ID: 165707271
• Update Time: 2025-05-22

5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine
• EN300-1861399
• 5-[4-(benzyloxy)phenyl]-1-methyl-1H-pyrazol-4-amine
• 2228740-88-1

• Inchi： 1S/C17H17N3O/c1-20-17(16(18)11-19-20)14-7-9-15(10-8-14)21-12-13-5-3-2-4-6-13/h2-11H,12,18H2,1H3
• InChI Key： DEIYSLWXODNPFY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 279.137162174g/mol
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2228740-88-1)

The compound 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2228740-88-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxy phenyl group and a methylpyrazole core, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for highly selective small molecules like 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine has surged, driven by advancements in precision medicine and targeted therapy. This compound's ability to interact with specific biological pathways aligns with the growing focus on personalized treatment options. Additionally, its synthetic versatility allows for further derivatization, making it a valuable scaffold for medicinal chemistry projects.

The pharmacokinetic properties of CAS No. 2228740-88-1 are currently under investigation, with preliminary studies suggesting favorable bioavailability and metabolic stability. These characteristics are critical for its potential use in drug formulation, particularly in treating chronic conditions where long-term efficacy is essential. The compound's low toxicity profile in early-stage trials further enhances its appeal for therapeutic applications.

From a synthetic chemistry perspective, 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine is synthesized through a multi-step process involving aryl ether formation and pyrazole ring construction. The benzyloxy moiety provides steric and electronic modulation, which can be fine-tuned to optimize the compound's binding affinity for specific targets. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity.

The rise of AI-driven drug discovery has also brought attention to compounds like CAS No. 2228740-88-1. Machine learning models are increasingly used to predict the bioactivity and ADMET properties of such molecules, accelerating the identification of promising candidates. This synergy between computational chemistry and experimental validation highlights the compound's potential to contribute to next-generation therapeutics.

In summary, 5-4-(benzyloxy)phenyl-1-methyl-1H-pyrazol-4-amine represents a compelling area of research with broad implications for drug development and chemical biology. Its structural features, combined with its therapeutic potential, position it as a molecule of significant interest in both academic and industrial settings. As studies progress, this compound may emerge as a key player in addressing unmet medical needs.